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Compound Name: Cyanine5.5 tetrazine

Cat. No.: B1192613

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanineb.5 (Cy5.5) tetrazine is a near-infrared (NIR) fluorescent probe that plays a crucial role
in preclinical in vivo imaging. Its far-red emission spectrum minimizes tissue autofluorescence,
allowing for deep tissue imaging with high sensitivity. The tetrazine moiety enables a
bioorthogonal reaction with a trans-cyclooctene (TCO) group, a cornerstone of pretargeted
imaging strategies. This inverse-electron-demand Diels-Alder cycloaddition is exceptionally fast
and specific, occurring efficiently under physiological conditions. Understanding the in vivo
biodistribution and clearance profile of Cy5.5 tetrazine is paramount for designing and
interpreting such imaging studies, as the unbound probe's pharmacokinetics directly impact
image contrast and background signal.

These application notes provide a comprehensive overview of the in vivo behavior of Cy5.5
tetrazine, including detailed protocols for biodistribution and clearance studies.

Core Concepts: Pretargeted Imaging

Pretargeted imaging is a multi-step approach that separates the targeting of a biomolecule
(e.g., an antibody) from the delivery of the imaging agent. This strategy is particularly
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advantageous for overcoming the poor pharmacokinetics of large, slow-clearing targeting
molecules directly labeled with fluorophores.

Pretargeted Imaging Workflow
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Step 1: Targeting
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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